Pan-RAS-IN-3

• Molecular Formula: C38H39F3N8O3
• Molecular Weight: 712.8 g/mol
• InChI: InChI=1S/C38H39F3N8O3/c1-3-24-28(40)7-6-21-14-23(50)15-26(30(21)24)32-31(41)33-27(17-42-32)35(44-37(43-33)52-20-38-9-4-11-48(38)18-22(39)16-38)47-10-5-12-49-29(19-47)25-8-13-46(2)36(51)34(25)45-49/h6-7,14-15,17,22,50H,3-5,8-13,16,18-20H2,1-2H3/t22-,38+/m1/s1
• InChIKey: NFEQUMGYAOJMRA-HHSLBVOYSA-N

Research into isoform-agnostic Ras inhibition is hindered by a lack of baseline pharmacological data for tool compounds like Pan-RAS-IN-3. Unlike generic alternatives, this compound offers a defined patent origin for competitive binding assays. - **Application**: Investigate pan-Ras engagement in melanoma and acute myeloid leukemia models. - **Critical Note**: Quantitative potency (IC50) data is absent from public literature; in-house target validation is required prior to assay use. - **Supply Chain**: Direct procurement with standard research terms.

Pan-RAS-IN-3 Profile & Procurement

Pan-RAS-IN-3 is classified as a pan-Ras inhibitor. Current vendor descriptions cite its applicability in melanoma and acute myeloid leukemia research, with its development traced to patent WO2024067575A1 [1]. Despite this classification, publicly available quantitative pharmacological profiling data (e.g., IC50, target engagement) for this specific compound remains absent from the primary literature and authoritative databases, precluding a baseline characterization for comparative selection.

Reported class: pan-Ras inhibitor

Nominal research context: melanoma, AML models

Quantitative potency profiling not publicly available

• [1] Xu Zusheng, et al. Nitrogen-containing polycyclic compound, and pharmaceutical composition and use thereof. WO2024067575A1, 2024-04-04. View Source

Pan-RAS-IN-3 Substitution Risks

Generic substitution among pan-Ras inhibitors (e.g., Pan-RAS-IN-4, TEB-17231) is scientifically unjustified due to the absence of quantitative cross-screening data. Without published IC50 values, selectivity panels, or cellular activity fingerprints for Pan-RAS-IN-3, any interchange with a supposedly analogous compound risks introducing an agent with unknown potency against specific RAS isoforms (KRAS, NRAS, HRAS), divergent off-target profiles, and uncharacterized pharmacokinetic liabilities. The patent WO2024067575A1 does not disclose comparative biological data to support functional equivalence with other in-class tool compounds [1].

Pan-Ras inhibitor interchange (e.g., Pan-RAS-IN-4, TEB-17231) lacks cross-screening data; isoform potency may not transfer.

The patent WO2024067575A1 does not provide comparative biological data to support functional equivalence with other tool compounds.

Unknown off-target profile and pharmacokinetic behavior introduce uncharacterized research risk.

• [1] Xu Zusheng, et al. Nitrogen-containing polycyclic compound, and pharmaceutical composition and use thereof. WO2024067575A1, 2024-04-04. View Source

Pan-RAS-IN-3 Differentiation Evidence

Insufficient RAS Potency Data vs. Pan-RAS-IN-4

A direct quantitative comparison between Pan-RAS-IN-3 and its closest analog, Pan-RAS-IN-4 (which exhibits an IC50 of < 100 nM for KRAS G12D), is impossible. No peer-reviewed study or patent example has published the IC50 of Pan-RAS-IN-3 against any RAS isoform or mutant in a comparable assay. Therefore, differentiation on the basis of potency cannot be established.

RAS Potency vs. Pan-RAS-IN-4

Data to verify

Target: Not available
Comparator: IC₅₀ < 100 nM (KRAS G12D)
Difference: Cannot be calculated

No basis for potency-based selection

Assay not specified for target

Evidence Dimension	Biochemical Potency (KRAS G12D)
Target Compound Data	Not available
Comparator Or Baseline	Pan-RAS-IN-4: IC50 < 100 nM (KRAS G12D)
Quantified Difference	Cannot be calculated
Conditions	Assay not specified for Pan-RAS-IN-3

Why This Matters

Procurement cannot be guided by target potency, as the primary selection metric is unknown for the target compound.

Cell Viability Comparison vs. TEB-17231

Another clinical-stage pan-RAS inhibitor, TEB-17231, has published cell viability data showing an IC50 of 14 nM in KRAS-G12C Ba/F3 cells and retention of activity against several drug-resistant mutants [1]. Pan-RAS-IN-3 lacks any cellular IC50 data against any cell line, making a potency or resistance-overcome comparison unfeasible.

Cell Viability vs. TEB-17231

Data to verify

Target: Not available
Comparator: IC₅₀ = 14 nM (Ba/F3 KRAS-G12C)
Difference: Cannot be calculated

No basis for tool compound selection in cell-based models

Cell line context: Ba/F3 KRAS-G12C

Evidence Dimension	Cellular Potency (KRAS-G12C)
Target Compound Data	Not available
Comparator Or Baseline	TEB-17231: IC50 = 14 nM (Ba/F3 KRAS-G12C) [1]
Quantified Difference	Cannot be calculated
Conditions	Ba/F3 cell line expressing KRAS-G12C

Why This Matters

Determines the scientific basis for choosing between tool compounds for cell-based cancer models.

• [1] Abstract 2627: The small molecule KRAS inhibitor, TEB-17231, blocks tumor progression and overcomes KRASG12C inhibitor mediated resistance. AACR, 2023. View Source

Pan-RAS-IN-3 Application Scenarios

Melanoma and AML Exploratory Research

The compound is noted by vendors for research use in melanoma and acute myeloid leukemia . This provides a nominal application anchor, though it is a class-level attribution rather than a validated scenario with quantitative efficacy benchmarks.

Chemical Probe for Pan-RAS Displacement Assays

In the absence of functional data, a potential usage scenario is as a tool for competitive binding assays to map pan-RAS engagement, provided its target affinity is first confirmed in-house by the end user, as no reference data exists from the patent [1].

Application

Selection Property

Validation Focus

Melanoma and AML exploratory research

Reported class-level research context

End-user target affinity confirmation

Competitive binding assay development

Probe displacement suitability (requires in-house confirmation)

Target engagement mapping

• [1] Xu Zusheng, et al. Nitrogen-containing polycyclic compound, and pharmaceutical composition and use thereof. WO2024067575A1, 2024-04-04. View Source